2-{[4-(prop-2-en-1-yl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-sulfamoylphenyl)acetamide

Specification

• Molecular Formula: C18H18N6O3S2
• Molecular Weight: 430.5 g/mol
• IUPAC Name: 2-[(4-prop-2-enyl-5-pyridin-3-yl-1,2,4-triazol-3-yl)sulfanyl]-N-(4-sulfamoylphenyl)acetamide
• Standard InChI: InChI=1S/C18H18N6O3S2/c1-2-10-24-17(13-4-3-9-20-11-13)22-23-18(24)28-12-16(25)21-14-5-7-15(8-6-14)29(19,26)27/h2-9,11H,1,10,12H2,(H,21,25)(H2,19,26,27)
• Standard InChI Key: FGGIYFAFFHUWSF-UHFFFAOYSA-N
• SMILES: C=CCN1C(=NN=C1SCC(=O)NC2=CC=C(C=C2)S(=O)(=O)N)C3=CN=CC=C3
• Canonical SMILES: C=CCN1C(=NN=C1SCC(=O)NC2=CC=C(C=C2)S(=O)(=O)N)C3=CN=CC=C3

Introduction

Synthesis and Preparation

The synthesis of compounds like 2-{[4-(prop-2-en-1-yl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-sulfamoylphenyl)acetamide often involves multi-step reactions. These may include the formation of the triazole ring through condensation reactions, followed by the introduction of the pyridine and sulfamoyl groups. The use of commercially available reagents and catalysts can facilitate these processes.

Biological Activity and Potential Applications

Compounds with similar structures have shown promise in various biological assays. For instance, triazole derivatives are known for their antifungal properties, while pyridine-based compounds can exhibit anticancer activity. The sulfamoyl group can enhance the compound's solubility and interaction with biological targets, potentially increasing its efficacy.

Biological Activity	Potential Application
Antimicrobial	Treatment of infections
Antifungal	Treatment of fungal diseases
Anticancer	Cancer therapy

Research Findings and Future Directions

While specific research findings on 2-{[4-(prop-2-en-1-yl)-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-sulfamoylphenyl)acetamide are not available, studies on similar compounds suggest that these molecules can be effective in various biological assays. Future research should focus on synthesizing and characterizing this compound, followed by in vitro and in vivo studies to evaluate its biological activity and potential therapeutic applications.